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Compound of Interest

Compound Name: Ammonium tartrate

Cat. No.: B7821065 Get Quote

Ammonium tartrate, the diammonium salt of L-(+)-tartaric acid, is a compound with significant

applications across various scientific disciplines, including biochemical research,

pharmaceuticals, and materials science.[1][2] This guide provides an in-depth overview of its

chemical properties, synthesis protocols, and a key application in protein structural analysis,

tailored for researchers, scientists, and professionals in drug development.

Quantitative Data Summary
The fundamental chemical and physical properties of ammonium tartrate are summarized in

the table below for easy reference.
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Property Value References

Molecular Formula C₄H₁₂N₂O₆ [3][4][5][6]

Linear Formula (NH₄)₂C₄H₄O₆ [3][7]

CAS Number 3164-29-2 [3][4][5][6]

Molar Mass 184.15 g/mol [5][6][7]

Appearance
Colorless crystals or white

crystalline powder
[3][5]

Density 1.601 g/cm³ at 25°C [3][5]

Solubility in Water Soluble [3]

pH
6.0 - 7.5 (1M aqueous solution

at 25°C)
[5][7]

Crystal System Monoclinic [3][5]

Experimental Protocols: Synthesis of Ammonium
Tartrate
Ammonium tartrate can be synthesized through several methods. The two most common

laboratory-scale preparations involve the reaction of tartaric acid with either ammonium

carbonate or ammonia.

1. Synthesis via Reaction with Ammonium Carbonate

This method relies on the neutralization of tartaric acid with ammonium carbonate in an

aqueous solution.

Materials:

L-(+)-Tartaric acid

Ammonium carbonate

Deionized water
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Phenolphthalein indicator (optional)

Procedure:

Dissolve a known quantity of L-(+)-tartaric acid in deionized water.

Gradually add ammonium carbonate to the tartaric acid solution while stirring continuously.

The addition should continue until the solution becomes weakly alkaline.[8] This can be

tested with a pH meter or phenolphthalein indicator.

Boil the resulting solution for 20-30 minutes.[8]

Evaporate the solution on a water bath until a crystalline film begins to form on the

surface.

Filter the hot solution to remove any impurities.

Allow the filtrate to cool slowly to facilitate the crystallization of ammonium tartrate.

Collect the crystals by filtration and dry them at a temperature of 40°C.[8]

2. Synthesis via Reaction with Ammonia in Ethanol

This non-aqueous method yields an amorphous precipitate of ammonium tartrate.

Materials:

L-(+)-Tartaric acid

Ethanol

Ammonia gas

Ether

Procedure:

Dissolve L-(+)-tartaric acid in ethanol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://wap.guidechem.com/encyclopedia/ammonium-tartrate-dic11454.html
https://wap.guidechem.com/encyclopedia/ammonium-tartrate-dic11454.html
https://www.benchchem.com/product/b7821065?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/ammonium-tartrate-dic11454.html
https://www.benchchem.com/product/b7821065?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7821065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bubble ammonia gas through the ethanolic solution of tartaric acid. This will result in the

formation of an amorphous, powdery precipitate of ammonium tartrate.[1][8]

Collect the precipitate by filtration.

Wash the collected precipitate first with ethanol and then with ether to remove any

unreacted starting materials and solvent.

Dry the final product to obtain pure ammonium tartrate.[1][8]

Visualization of a Key Application: Protein
Crystallization
A significant application of ammonium tartrate in the fields of biochemistry and drug

development is its use as a precipitating agent in protein X-ray crystallography.[1] This

technique is fundamental for determining the three-dimensional structure of proteins, which is

crucial for understanding their function and for structure-based drug design. The following

diagram illustrates the workflow of protein crystallization using ammonium tartrate.
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Caption: Workflow for protein crystallization using ammonium tartrate as a precipitant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b7821065?utm_src=pdf-body
https://www.benchchem.com/product/b7821065?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s573849
https://www.sdlookchem.com/product/ammonium-tartrate-cas-3164-29-2
https://en.wikipedia.org/wiki/Ammonium_tartrate
https://www.mpbio.com/sg/ammonium-tartrate
https://www.vulcanchem.com/product/vc145827
https://webbook.nist.gov/cgi/cbook.cgi?ID=3164-29-2&Units=SI
https://www.sigmaaldrich.com/US/en/product/sial/09985
https://wap.guidechem.com/encyclopedia/ammonium-tartrate-dic11454.html
https://www.benchchem.com/product/b7821065#ammonium-tartrate-molecular-formula-and-cas-number
https://www.benchchem.com/product/b7821065#ammonium-tartrate-molecular-formula-and-cas-number
https://www.benchchem.com/product/b7821065#ammonium-tartrate-molecular-formula-and-cas-number
https://www.benchchem.com/product/b7821065#ammonium-tartrate-molecular-formula-and-cas-number
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7821065?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7821065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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